Cas no 1335010-77-9 (1,2,3,4-tetrahydro-1,3-dimethyl-2,4-dioxo-Imidazo[1,2-a]-1,3,5-triazine-6-carboxaldehyde)

• Product Name: 1,2,3,4-tetrahydro-1,3-dimethyl-2,4-dioxo-Imidazo[1,2-a]-1,3,5-triazine-6-carboxaldehyde
• CAS No: 1335010-77-9
• MF: C₈H₈N₄O₃
• MW: 208.174120903015
• CID: 1104918
• PubChem ID: 87388270
• Update Time: 2025-05-22

1,2,3,4-tetrahydro-1,3-dimethyl-2,4-dioxo-Imidazo[1,2-a]-1,3,5-triazine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-tetrahydro-1,3-dimethyl-2,4-dioxo-Imidazo[1,2-a]-1,3,5-triazine-6-carboxaldehyde
• EN300-19569282
• 1335010-77-9
• SCHEMBL2439494
• 1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-imidazo[1,2-a][1,3,5]triazine-6-carbaldehyde

• Inchi： 1S/C8H8N4O3/c1-10-6-9-3-5(4-13)12(6)8(15)11(2)7(10)14/h3-4H,1-2H3
• InChI Key： LLQHFZVWZHLFCM-UHFFFAOYSA-N
• SMILES： O=C1N(C)C(N(C)C2=NC=C(C=O)N21)=O

Computed Properties

• Exact Mass: 208.05964013g/mol
• Monoisotopic Mass: 208.05964013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 75.5Ų

Additional information on 1,2,3,4-tetrahydro-1,3-dimethyl-2,4-dioxo-Imidazo[1,2-a]-1,3,5-triazine-6-carboxaldehyde

1,2,3,4-Tetrahydro-1,3-dimethyl-2,4-dioxo-Imidazo[1,2-a]-1,3,5-triazine-6-carboxaldehyde (CAS No. 1335010-77-9): A Comprehensive Overview

The compound 1,2,3,4-tetrahydro-1,3-dimethyl-2,4-dioxo-Imidazo[1,2-a]-1,3,5-triazine-6-carboxaldehyde (CAS No. 1335010-77-9) is a heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. This imidazo-triazine derivative features a unique structural framework, combining imidazole and triazine rings, which makes it a valuable scaffold for drug discovery and material science applications.

Researchers have shown growing interest in imidazo[1,2-a]-1,3,5-triazine derivatives due to their diverse biological activities. The presence of the carboxaldehyde group at position 6 provides an excellent handle for further chemical modifications, enabling the synthesis of various analogs with tailored properties. This compound's CAS number 1335010-77-9 serves as a unique identifier in chemical databases, facilitating precise tracking in research publications and patent literature.

The molecular structure of 1,2,3,4-tetrahydro-1,3-dimethyl-2,4-dioxo-Imidazo[1,2-a]-1,3,5-triazine-6-carboxaldehyde exhibits several noteworthy features. The fused imidazo-triazine system creates a planar, electron-deficient core that can participate in various molecular interactions. The 1,3-dimethyl substitution enhances the compound's stability, while the 2,4-dioxo groups contribute to its hydrogen-bonding capacity. These structural characteristics make it particularly interesting for designing enzyme inhibitors and receptor modulators.

In pharmaceutical applications, compounds containing the imidazo[1,2-a]triazine scaffold have demonstrated promising activity against various biological targets. The 6-carboxaldehyde derivative (CAS 1335010-77-9) serves as a versatile intermediate for synthesizing potential therapeutic agents. Recent studies suggest that analogs of this compound may exhibit anti-inflammatory, antimicrobial, or kinase inhibitory properties, though specific biological data for this exact derivative remains an area of active investigation.

The synthesis of 1,2,3,4-tetrahydro-1,3-dimethyl-2,4-dioxo-Imidazo[1,2-a]-1,3,5-triazine-6-carboxaldehyde typically involves multi-step organic transformations. Common approaches include the condensation of appropriately substituted imidazole precursors with triazine building blocks, followed by oxidative modifications to introduce the carboxaldehyde functionality. Researchers continue to explore more efficient synthetic routes to access this valuable heterocyclic aldehyde and its derivatives.

From a materials science perspective, the imidazo-triazine-carboxaldehyde structure offers interesting possibilities. The conjugated system and polar functional groups make it a candidate for developing organic electronic materials or as a building block for metal-organic frameworks (MOFs). The compound's ability to form coordination complexes through its aldehyde oxygen and ring nitrogen atoms has attracted attention in supramolecular chemistry research.

Quality control and characterization of CAS 1335010-77-9 require advanced analytical techniques. High-performance liquid chromatography (HPLC), mass spectrometry, and nuclear magnetic resonance (NMR) spectroscopy are essential for verifying the purity and structure of this compound. The 1,3-dimethyl-2,4-dioxo groups produce distinctive signals in both ¹H and ¹³C NMR spectra, serving as valuable diagnostic markers for identification.

Storage and handling of 1,2,3,4-tetrahydro-1,3-dimethyl-2,4-dioxo-Imidazo[1,2-a]-1,3,5-triazine-6-carboxaldehyde should follow standard laboratory safety protocols for organic compounds. While not classified as hazardous under normal conditions, proper ventilation and personal protective equipment are recommended when working with this chemical. The aldehyde functionality makes it somewhat reactive, necessitating storage in cool, dry conditions away from strong oxidizers.

The commercial availability of imidazo[1,2-a]triazine-6-carboxaldehyde (CAS 1335010-77-9) varies among specialty chemical suppliers. Current market trends show increasing demand for such heterocyclic building blocks in medicinal chemistry programs. Pricing typically reflects the compound's synthetic complexity and purity requirements, with research quantities generally available from milligram to kilogram scale.

Patent literature reveals growing interest in 1,2,3,4-tetrahydro-1,3-dimethyl-2,4-dioxo-Imidazo[1,2-a]-1,3,5-triazine-6-carboxaldehyde and related structures. Several applications describe its use as an intermediate for preparing biologically active compounds, particularly in areas such as kinase inhibition and antimicrobial development. The compound's CAS registry number 1335010-77-9 frequently appears in these intellectual property documents, highlighting its importance in pharmaceutical innovation.

Future research directions for imidazo-triazine derivatives like CAS 1335010-77-9 may explore their potential in emerging therapeutic areas. The COVID-19 pandemic has renewed interest in broad-spectrum antiviral agents, and some researchers are investigating whether imidazo[1,2-a]triazine scaffolds could contribute to such efforts. Additionally, the compound's photophysical properties might find applications in organic light-emitting diodes (OLEDs) or other advanced materials.

Environmental and regulatory considerations for 1,2,3,4-tetrahydro-1,3-dimethyl-2,4-dioxo-Imidazo[1,2-a]-1,3,5-triazine-6-carboxaldehyde remain areas requiring further study. As with many specialized organic compounds, comprehensive ecotoxicological data may be limited. Researchers using this material should adhere to responsible chemical management practices and consider appropriate waste disposal methods for heterocyclic aldehydes.

For scientists seeking alternatives or related compounds, several structural analogs of CAS 1335010-77-9 exist. These include variations in the 1,3-dimethyl substitution pattern, different oxidation states at positions 2 and 4, or replacement of the 6-carboxaldehyde with other functional groups. Such modifications can significantly alter the compound's physical, chemical, and biological properties while maintaining the core imidazo[1,2-a]triazine architecture.

In conclusion, 1,2,3,4-tetrahydro-1,3-dimethyl-2,4-dioxo-Imidazo[1,2-a]-1,3,5-triazine-6-carboxaldehyde (CAS No. 1335010-77-9) represents an important heterocyclic building block with diverse applications in pharmaceutical research and materials science. Its unique combination of structural features - including the fused imidazo-triazine system and aldehyde functionality - makes it a versatile intermediate for developing new chemical entities. As research into imidazo[1,2-a]triazine derivatives continues to expand, this compound will likely play an increasingly significant role in medicinal chemistry and beyond.